![molecular formula C8H12N2O B8482856 (5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)methanol](/img/structure/B8482856.png)
(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)methanol
Cat. No. B8482856
M. Wt: 152.19 g/mol
InChI Key: ZVWIPJQDAQASCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04293699
Procedure details
The reaction of 1,4-dimethylimidazole (5.65 g.) with n-butyl lithium followed by treatment with formaldehyde (according to the method described for the preparation of 3-hydroxymethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine in Example 243) gave 1,4-dimethyl-2-hydroxymethylimidazole (2.71 g.), m.p,. 125°-126° (ethyl acetate-petroleum ether).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH:6]=[C:5]([CH3:7])[N:4]=[CH:3]1.C([Li])CCC.C=O.[OH:15][CH2:16]C1N2CCCCC2=CN=1>>[CH3:1][N:2]1[CH:6]=[C:5]([CH3:7])[N:4]=[C:3]1[CH2:16][OH:15]
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Inputs
Step One
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Name
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Quantity
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5.65 g
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Type
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reactant
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Smiles
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CN1C=NC(=C1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCC1=NC=C2N1CCCC2
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1C(=NC(=C1)C)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.71 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
